Cas no 89793-18-0 (4-chloro-N-methyl-2-nitrobenzene-1-sulfonamide)

• Product Name: 4-chloro-N-methyl-2-nitrobenzene-1-sulfonamide
• CAS No: 89793-18-0
• MF: C₇H₇ClN₂O₄S
• MW: 250.659479379654
• CID: 588974
• PubChem ID: 29793789
• Update Time: 2025-05-21

4-chloro-N-methyl-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-chloro-N-methyl-2-nitro-
• 4-CHLORO-N-METHYL-2-NITROBENZENESULFONAMIDE
• 4-chloro-N-methyl-2-nitrobenzene-1-sulfonamide
• 89793-18-0
• AKOS009169186
• J-515173
• CS-0301786
• AB01001434-01
• EN300-1453262
• Z319550632
• DTXSID90651989

• Inchi： 1S/C7H7ClN2O4S/c1-9-15(13,14)7-3-2-5(8)4-6(7)10(11)12/h2-4,9H,1H3
• InChI Key： DIZFYBKFPSKWRH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])S(NC)(=O)=O

Computed Properties

• Exact Mass: 249.9815056g/mol
• Monoisotopic Mass: 249.9815056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 100Ų

Additional information on 4-chloro-N-methyl-2-nitrobenzene-1-sulfonamide

Introduction to 4-chloro-N-methyl-2-nitrobenzene-1-sulfonamide (CAS No. 89793-18-0)

4-chloro-N-methyl-2-nitrobenzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 89793-18-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatic sulfonamides, a subset of molecules known for their diverse biological activities and synthetic utility. The structural features of 4-chloro-N-methyl-2-nitrobenzene-1-sulfonamide, including the presence of a chloro group, a nitro group, and a sulfonamide moiety, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The synthesis of 4-chloro-N-methyl-2-nitrobenzene-1-sulfonamide involves a multi-step process that typically begins with the nitration of chlorobenzene derivatives followed by sulfonation and subsequent N-methylation. The precise control of reaction conditions is crucial to achieving high yields and purity, as side reactions can lead to the formation of undesired byproducts. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been explored to optimize the production process and enhance the efficiency of the synthesis.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides are well-known for their antimicrobial properties and have been widely used in the treatment of various infections. The introduction of substituents like chloro and nitro groups can modulate the pharmacological activity of these compounds, making them more effective against resistant strains of bacteria. Furthermore, the N-methyl group can influence metabolic stability and bioavailability, which are critical factors in drug design.

One of the most compelling aspects of 4-chloro-N-methyl-2-nitrobenzene-1-sulfonamide is its potential as a lead compound in drug discovery. Researchers have been investigating its biological activity across multiple targets, including enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. Preclinical studies have demonstrated promising results in vitro, indicating that this compound may possess inhibitory effects on certain key pathways. These findings have spurred further investigation into its mechanism of action and therapeutic potential.

The structural framework of 4-chloro-N-methyl-2-nitrobenzene-1-sulfonamide also makes it a valuable intermediate in the synthesis of more complex molecules. Its reactive sites can be further functionalized through various chemical transformations, allowing chemists to tailor its properties for specific applications. For instance, it can serve as a precursor for designing kinase inhibitors or other small-molecule drugs that require precise molecular architecture.

Recent advancements in computational chemistry have accelerated the discovery process for compounds like 4-chloro-N-methyl-2-nitrobenzene-1-sulfonamide. Molecular modeling techniques enable researchers to predict binding affinities and optimize lead structures before conducting experimental synthesis. This approach not only saves time but also reduces the environmental impact associated with trial-and-error experimentation. By integrating experimental data with computational predictions, scientists can more efficiently identify promising candidates for further development.

The agrochemical sector has also shown interest in sulfonamide derivatives due to their potential as pesticides or herbicides. The unique combination of functional groups in 4-chloro-N-methyl-2-nitrobenzene-1-sulfonamide may confer properties such as broad-spectrum activity or enhanced environmental stability, making it a candidate for developing novel agrochemical products. Such applications would contribute to improving crop protection strategies while minimizing ecological disruption.

As our understanding of chemical biology evolves, so does the demand for innovative compounds like 4-chloro-N-methyl-2-nitrobenzene-1-sulfonamide. The ability to design molecules with specific biological activities is essential for addressing emerging challenges in medicine and agriculture. Continued research into this compound will likely uncover new applications and refine synthetic methodologies, reinforcing its importance in scientific endeavors.

In conclusion, 4-chloro-N-methyl-2-nitrobenzene-1-sulfonamide (CAS No. 89793-18-0) represents a significant advancement in organic chemistry with far-reaching implications for pharmaceuticals and agrochemicals. Its unique structure and versatile reactivity position it as a key player in ongoing research efforts aimed at developing new therapeutic agents and sustainable agricultural solutions. As scientific exploration progresses, this compound will undoubtedly continue to play a pivotal role in shaping the future of chemical innovation.